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Compound of Interest

Compound Name: Ethyl nitrate

Cat. No.: B1199976 Get Quote

An In-depth Technical Guide to Ethyl Nitrate: Chemical Properties and Uses

Abstract
Ethyl nitrate (C₂H₅NO₃) is the ethyl ester of nitric acid, a compound of significant interest due

to its applications in organic synthesis and as an energetic material. This document provides a

comprehensive overview of the chemical and physical properties of ethyl nitrate, its primary

uses, and detailed experimental protocols for its synthesis and analysis. It is intended for

researchers, scientists, and professionals in drug development who require a technical

understanding of this versatile and hazardous compound.

Chemical and Physical Properties
Ethyl nitrate is a colorless, volatile liquid with a sweet, pleasant odor.[1][2][3] Its fundamental

properties are summarized in the tables below.

Table 1: Physical and Chemical Properties of Ethyl
Nitrate
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Property Value Source(s)

IUPAC Name Ethyl nitrate [1][2]

Synonyms
Nitric acid ethyl ester, Nitric

ether
[2][3][4]

CAS Number 625-58-1 [1][4]

Molecular Formula C₂H₅NO₃ [1][3][4]

Molecular Weight 91.07 g/mol [2][4]

Appearance Colorless liquid [1][3]

Density 1.1084 g/cm³ at 20 °C [2][3]

Melting Point -102 °C (-152 °F; 171 K) [1][3]

Boiling Point 87.5 °C (189.5 °F; 360.6 K) [1][3]

Solubility

Insoluble in water; Soluble in

alcohol and ether.[2][4][5] 1.3 g

dissolves in 100 mL of water at

55 °C.[6][7]

Vapor Pressure 64.0 mmHg at 25 °C [2][3]

Vapor Density 3.1 (Air = 1) [2][8]

Refractive Index 1.3852 at 20 °C [4][7]

Table 2: Explosive and Safety Data
Property Value Source(s)

Flash Point 10 °C (50 °F) (closed cup) [6][8]

Explosive Limits 4.1–50% [1]

Detonation Velocity 6,010 m/s [1][3]

Hazards

GHS01: Explosive.[1] A very

dangerous fire hazard when

exposed to heat or flame.[2][5]
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Uses and Applications
Ethyl nitrate's chemical properties make it useful in several fields:

Organic Synthesis: It is used as a nitrating agent for certain organic compounds.[1]

Intermediates: It serves as an intermediate in the preparation of some drugs, dyes, and

perfumes.[1][5][9]

Propellant: It has been explored for use as a rocket propellant.[5][10]

Vasodilator: Like other organic nitrates such as nitroglycerin, it functions as a vasodilator.[1]

This property is due to its ability to act as a nitric oxide (NO) donor, a key signaling molecule

in vasodilation.
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Synthesis Stage

Purification Stage

Mix H₂SO₄, HNO₃,
and Urea (Nitrating Mix)

Add Nitrating Mix dropwise
to cold Ethanol (<10°C)

Quench in ice water;
Separate crude product

Wash with cold H₂O
(3 times)

Crude Product

Wash with cold NaHCO₃ soln.

Dry over CaCl₂

Pure Ethyl Nitrate
(Handle with care)
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Chemical Properties

Associated Hazards

High Vapor Pressure

High Fire Risk
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Inhalation Toxicity

increases exposure

Low Flash Point (10°C) Strong Oxidizing Agent

intensifies

Violent Reactions
(with reducers)

Energetic Molecule
(NO₃ group)

Explosion Hazard
(Heat/Shock Sensitive)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [ethyl nitrate chemical properties and uses].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199976#ethyl-nitrate-chemical-properties-and-uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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